Cas no 311785-68-9 (N-(Methylsulfonyl)-N-(4-phenoxyphenyl)glycine)

• Product Name: N-(Methylsulfonyl)-N-(4-phenoxyphenyl)glycine
• CAS No: 311785-68-9
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• MDL: MFCD01190335
• CID: 4712498
• Update Time: 2025-05-20

N-(Methylsulfonyl)-N-(4-phenoxyphenyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycine
• MLS000061308
• Oprea1_620824
• Oprea1_024008
• HMS2434L08
• SP4264
• STK805223
• BBL008782
• SMR000069927
• ST50997438
• H3676
• 2-(N-methylsulfonyl-4-phenoxyanilino)acetic acid
• glycine, N-(methylsulfonyl)-N-(4-phenoxyphenyl)-
• 2-[N-(4-phenoxyphenyl)methanesulfonamido]acetic acid
• 2-[(methylsulfonyl)(4-phenoxyphenyl)amino]aceti
• N-(Methylsulfonyl)-N-(4-phenoxyphenyl)glycine

• MDL： MFCD01190335
• Inchi： 1S/C15H15NO5S/c1-22(19,20)16(11-15(17)18)12-7-9-14(10-8-12)21-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,17,18)
• InChI Key： PYMPOUVCFQXMEM-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C=CC(=CC=1)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 459
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(Methylsulfonyl)-N-(4-phenoxyphenyl)glycine

N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine: A Comprehensive Overview

N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine (CAS No. 311785-68-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MSPG, is characterized by its unique structural features and potential biological activities. The molecule consists of a glycine backbone with a methylsulfonyl and a 4-phenoxyphenyl substituent, which contribute to its diverse pharmacological properties.

The synthesis of N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine typically involves several steps, including the protection of the amino group, the introduction of the methylsulfonyl and 4-phenoxyphenyl moieties, and the final deprotection step. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial applications.

In terms of its biological activity, N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and mediators.

Furthermore, N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine has demonstrated potential as an analgesic agent. Studies have indicated that it can effectively reduce pain responses in animal models, suggesting its potential use in pain management. The mechanism of action is thought to involve the modulation of nociceptive pathways and the inhibition of pain-inducing enzymes.

Beyond its anti-inflammatory and analgesic properties, N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses, with minimal side effects observed in preclinical models. This favorable safety profile supports its potential for further development as a therapeutic agent.

In addition to its therapeutic applications, N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine has also found use in chemical biology research. Its unique structure makes it an excellent tool for probing biological pathways and understanding the mechanisms underlying various diseases. Researchers have utilized this compound to study signal transduction pathways, enzyme inhibition, and receptor interactions.

The current landscape of pharmaceutical research is highly dynamic, with ongoing efforts to develop new therapies for unmet medical needs. N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine represents a promising lead compound that warrants further investigation. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects, with preliminary results showing promising outcomes.

In conclusion, N-(Methylsulfonyl)-N-(4-Phenoxyphenyl)glycine (CAS No. 311785-68-9) is a versatile compound with a wide range of potential applications in medicine and research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, further solidifying its importance in the field of medicinal chemistry.